N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C9H15N3OS/c1-5-6-11-12-8(14-6)10-7(13)9(2,3)4/h5H2,1-4H3,(H,10,12,13)
• InChI Key: WAMGKKRKPUPJEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C(C)(C)C
• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives, including compounds similar to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanamide, involves various strategies. For example, derivatives of 1,3,4-thiadiazole have been synthesized through reactions involving ethyl chlorocarbamate under liquid-liquid phase transfer catalysis, demonstrating mild conditions and high yield (Chai Lan-qin & Wang Xi-cun, 2004). Another approach involves the Hantszch reaction, which has been used to prepare compounds with a thiadiazole moiety, showcasing the versatility in synthesis methods (Li Juan, 2014).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives has been extensively studied. For instance, the crystal structure analysis of certain thiadiazole derivatives reveals the orientation of the amino group and the significance of intra- and intermolecular interactions (A. El-Emam et al., 2020). Another study focusing on the tautomerism in the crystal structure of a similar thiadiazole compound has provided insights into its molecular configuration (Xiaozhou Li et al., 2014).

Chemical Reactions and Properties

Thiadiazole compounds undergo various chemical reactions, showcasing their reactivity and functional versatility. For example, the hydrolytic activation and decomposition pathways of certain thiadiazole derivatives have been explored, demonstrating their potential for chemical transformations (N. Okajima et al., 1991).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility and crystalline structure, are crucial for their application in various fields. Studies have focused on characterizing these properties through experimental techniques and theoretical calculations (T. Toledo et al., 2015).

Chemical Properties Analysis

The chemical properties of this compound and related compounds, including reactivity, stability, and interaction with other molecules, have been the subject of research. Molecular docking studies, for instance, have been conducted to assess the potential biological activity of thiadiazole derivatives (V. V. Pavlova et al., 2022).

Scientific Research Applications

Biological Significance of 1,3,4-Thiadiazolines

1,3,4-Thiadiazolines and related heterocyclic compounds have been a focus of recent research due to their wide variety of synthetic methods and significant pharmaceutical significance. These compounds are derived from thiosemicarbazone cyclization reactions and have shown activity against different fungal and bacterial strains. The interest in these compounds stems from their potential pharmaceutical applications, including their antimicrobial and antibacterial properties (Yusuf & Jain, 2014).

Thiadiazole Derivatives and Their Applications

Thiadiazole derivatives have been extensively studied for their therapeutic potential, showcasing a broad spectrum of pharmacological activities. This includes antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drugs with lesser side effects. The review of recent therapeutic patent literature highlights the development of different thiazole derivatives, suggesting a potential area of application for N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanamide in similar therapeutic contexts (Leoni et al., 2014).

Review of 2, 5-Disubstituted-1, 3, 4-Thiadiazole Derivatives

The review of 2,5-disubstituted-1,3,4-thiadiazole derivatives emphasizes their significance in the pharmacological landscape, highlighting their anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral activities. The presence of the toxophoric N2C2S moiety in these compounds contributes to their extensive pharmacological activities, presenting a framework within which this compound might be investigated for similar biological applications (Mishra et al., 2015).

Future Directions

The future directions for the study of “N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanamide” and related compounds could involve further investigation into their synthesis, chemical reactions, mechanisms of action, and biological activities. This could lead to the development of new drugs and therapies.